(3S,4R,6S)-2-(Hydroxymethyl)-6-[(3S,4S,6R)-4,5,6-trihydroxy-2-(hydroxymethyl)oxan-3-yl]oxyoxane-3,4,5-triol
(3S,4R,6S)-2-(Hydroxymethyl)-6-[(3S,4S,6R)-4,5,6-trihydroxy-2-(hydroxymethyl)oxan-3-yl]oxyoxane-3,4,5-triol
Cellobiose, also known as GLCB1-4GLCB or cellose, belongs to the class of organic compounds known as o-glycosyl compounds. These are glycoside in which a sugar group is bonded through one carbon to another group via a O-glycosidic bond. Cellobiose exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Cellobiose has been found in human intestine and spleen tissues. Within the cell, cellobiose is primarily located in the cytoplasm. Cellobiose exists in all eukaryotes, ranging from yeast to humans.
Beta-cellobiose is a cellobiose with beta configuration at the reducing-end glucose residue. It has a role as an epitope.
A disaccharide consisting of two glucose units in beta (1-4) glycosidic linkage. Obtained from the partial hydrolysis of cellulose.
Beta-cellobiose is a cellobiose with beta configuration at the reducing-end glucose residue. It has a role as an epitope.
A disaccharide consisting of two glucose units in beta (1-4) glycosidic linkage. Obtained from the partial hydrolysis of cellulose.
Brand Name:
Vulcanchem
CAS No.:
528-50-7
VCID:
VC0013519
InChI:
InChI=1S/C12H22O11/c13-1-4(16)7(18)11(5(17)2-14)23-12-10(21)9(20)8(19)6(3-15)22-12/h1,4-12,14-21H,2-3H2/t4-,5+,6+,7+,8+,9-,10+,11+,12-/m0/s1
SMILES:
C(C1C(C(C(C(O1)OC(C(CO)O)C(C(C=O)O)O)O)O)O)O
Molecular Formula:
C12H22O11
Molecular Weight:
342.3 g/mol
(3S,4R,6S)-2-(Hydroxymethyl)-6-[(3S,4S,6R)-4,5,6-trihydroxy-2-(hydroxymethyl)oxan-3-yl]oxyoxane-3,4,5-triol
CAS No.: 528-50-7
Reference Standards
VCID: VC0013519
Molecular Formula: C12H22O11
Molecular Weight: 342.3 g/mol
CAS No. | 528-50-7 |
---|---|
Product Name | (3S,4R,6S)-2-(Hydroxymethyl)-6-[(3S,4S,6R)-4,5,6-trihydroxy-2-(hydroxymethyl)oxan-3-yl]oxyoxane-3,4,5-triol |
Molecular Formula | C12H22O11 |
Molecular Weight | 342.3 g/mol |
IUPAC Name | (2R,3R,4R,5R)-2,3,5,6-tetrahydroxy-4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyhexanal |
Standard InChI | InChI=1S/C12H22O11/c13-1-4(16)7(18)11(5(17)2-14)23-12-10(21)9(20)8(19)6(3-15)22-12/h1,4-12,14-21H,2-3H2/t4-,5+,6+,7+,8+,9-,10+,11+,12-/m0/s1 |
Standard InChIKey | DKXNBNKWCZZMJT-WELRSGGNSA-N |
Isomeric SMILES | C([C@@H]1[C@H]([C@@H]([C@H]([C@@H](O1)O[C@@H]2[C@H](O[C@H]([C@@H]([C@H]2O)O)O)CO)O)O)O)O |
SMILES | C(C1C(C(C(C(O1)OC(C(CO)O)C(C(C=O)O)O)O)O)O)O |
Canonical SMILES | C(C1C(C(C(C(O1)OC2C(OC(C(C2O)O)O)CO)O)O)O)O |
Appearance | Assay:≥95%A crystalline solid |
Melting Point | 229-230°C |
Physical Description | Solid |
Description | Cellobiose, also known as GLCB1-4GLCB or cellose, belongs to the class of organic compounds known as o-glycosyl compounds. These are glycoside in which a sugar group is bonded through one carbon to another group via a O-glycosidic bond. Cellobiose exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Cellobiose has been found in human intestine and spleen tissues. Within the cell, cellobiose is primarily located in the cytoplasm. Cellobiose exists in all eukaryotes, ranging from yeast to humans. Beta-cellobiose is a cellobiose with beta configuration at the reducing-end glucose residue. It has a role as an epitope. A disaccharide consisting of two glucose units in beta (1-4) glycosidic linkage. Obtained from the partial hydrolysis of cellulose. |
Solubility | 111.0 mg/mL at 15 °C |
Synonyms | 4 O beta D Glucopyranosyl D glucopyranose 4-O-beta-D-Glucopyranosyl-D-glucopyranose Cellobiose |
PubChem Compound | 20056755 |
Last Modified | Nov 11 2021 |
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